Cas no 2411245-70-8 (2-Chloro-1-[2-[(3,5-dimethyl-1,2,4-triazol-1-yl)methyl]morpholin-4-yl]propan-1-one)

• Product Name: 2-Chloro-1-[2-[(3,5-dimethyl-1,2,4-triazol-1-yl)methyl]morpholin-4-yl]propan-1-one
• CAS No: 2411245-70-8
• MF: C₁₂H₁₉ClN₄O₂
• MW: 286.757861375809
• CID: 6259695
• PubChem ID: 145887912
• Update Time: 2025-10-28

2-Chloro-1-[2-[(3,5-dimethyl-1,2,4-triazol-1-yl)methyl]morpholin-4-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2411245-70-8
• 2-chloro-1-{2-[(3,5-dimethyl-1H-1,2,4-triazol-1-yl)methyl]morpholin-4-yl}propan-1-one
• EN300-7559536
• 2-Chloro-1-[2-[(3,5-dimethyl-1,2,4-triazol-1-yl)methyl]morpholin-4-yl]propan-1-one
• Z1562145543

• Inchi： 1S/C12H19ClN4O2/c1-8(13)12(18)16-4-5-19-11(6-16)7-17-10(3)14-9(2)15-17/h8,11H,4-7H2,1-3H3
• InChI Key： SWEZOXKQVGZOAQ-UHFFFAOYSA-N
• SMILES： ClC(C)C(N1CCOC(CN2C(C)=NC(C)=N2)C1)=O

Computed Properties

• Exact Mass: 286.1196536g/mol
• Monoisotopic Mass: 286.1196536g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 60.2Ų

Additional information on 2-Chloro-1-[2-[(3,5-dimethyl-1,2,4-triazol-1-yl)methyl]morpholin-4-yl]propan-1-one

Introduction to 2-Chloro-1-[2-[(3,5-dimethyl-1,2,4-triazol-1-yl)methyl]morpholin-4-yl]propan-1-one (CAS No: 2411245-70-8)

2-Chloro-1-[2-[(3,5-dimethyl-1,2,4-triazol-1-yl)methyl]morpholin-4-yl]propan-1-one is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No) 2411245-70-8, represents a sophisticated fusion of heterocyclic scaffolds and functional groups, making it a promising candidate for further investigation in drug discovery and medicinal chemistry.

The molecular structure of this compound incorporates several key elements that contribute to its chemical reactivity and biological profile. The presence of a chloro substituent at the alpha-position of the propanone moiety enhances its electrophilicity, facilitating various nucleophilic additions and transformations. Additionally, the incorporation of a 3,5-dimethyl-1,2,4-triazole ring introduces a nitrogen-rich heterocycle known for its stability and ability to engage in hydrogen bonding interactions with biological targets. The morpholine ring further contributes to the compound's solubility and bioavailability, while the overall tertiary amine functionality suggests potential for further derivatization and optimization.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring triazole and morpholine moieties. These heterocycles have been extensively studied for their roles in modulating various biological pathways, including enzyme inhibition and receptor binding. For instance, derivatives of 3,5-dimethyl-1,2,4-triazole have shown promise as kinase inhibitors and antimicrobial agents. Similarly, morpholine derivatives are well-documented for their utility in antiviral and anti-inflammatory applications. The combination of these motifs in 2-Chloro-1-[2-[(3,5-dimethyl-1,2,4-triazol-1-yl)methyl]morpholin-4-yl]propan-1-one positions it as a versatile scaffold for developing novel therapeutic agents.

The synthesis of this compound involves multi-step organic transformations that highlight the expertise required in medicinal chemistry. The introduction of the chloro group typically requires careful control of reaction conditions to avoid side products. The assembly of the triazole ring often employs cyclocondensation reactions between appropriate precursors under inert conditions. The morpholine ring is typically constructed through nucleophilic substitution or reductive amination reactions. Each step must be meticulously optimized to ensure high yield and purity, which are critical for subsequent biological evaluation.

The biological activity of 2-Chloro-1-[2-[(3,5-dimethyl-1,2,4-triazol-1-yl)methyl]morpholin-4-yl]propan-1-one has been preliminarily explored in several in vitro assays. Initial studies suggest that this compound exhibits moderate affinity for certain enzyme targets relevant to inflammatory and infectious diseases. Specifically, preliminary data indicate potential inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response. Furthermore, interactions with viral proteases have also been observed under certain conditions.

One of the most intriguing aspects of this compound is its ability to engage with multiple biological targets simultaneously. This polypharmacophoric nature is increasingly recognized as a strategy for developing drugs with enhanced efficacy and reduced side effects. The combination of the chloro, triazole, and morpholine moieties likely contributes to its broad spectrum of interactions by allowing simultaneous binding to different pockets on target proteins or enzymes. This feature makes it an attractive candidate for structure-based drug design approaches.

Recent advances in computational chemistry have enabled more efficient screening of compounds like 2-Chloro-1-[2-(3,⁵-dimethyl)-1,2,4-triazol)-1-yl)methylmorpholin^-4-yl]propan-1-one (CAS No: 2411²⁴5^-70-8). Molecular docking simulations can predict binding affinities and interactions with potential drug targets with high accuracy. These virtual screening methods have accelerated the discovery process by allowing researchers to prioritize compounds based on their predicted binding properties before conducting expensive wet-lab experiments.

The pharmacokinetic profile of this compound is also an area of active investigation. Factors such as solubility, metabolic stability, and membrane permeability are critical determinants of its clinical utility. Preliminary pharmacokinetic studies suggest that modifications to the morpholine ring may enhance oral bioavailability while minimizing systemic clearance rates. Further optimization efforts are expected to refine these properties for better therapeutic outcomes.

In conclusion,2-Chloro-